Ethyl 2-(2-((4-(4-methoxyphenyl)thiazol-2-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]sulfanyl]acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C23H24N2O4S3/c1-3-29-22(27)20-16-6-4-5-7-18(16)32-21(20)25-19(26)13-31-23-24-17(12-30-23)14-8-10-15(28-2)11-9-14/h8-12H,3-7,13H2,1-2H3,(H,25,26)
• InChI Key: DOGOFHSTSYEPDC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NC(=CS3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H24N2O4S3
• Molecular Weight: 488.6 g/mol

Description

Ethyl 2-(2-((4-(4-methoxyphenyl)thiazol-2-yl)thio)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a complex organic compound. It contains a thiazole ring, which is a heterocyclic compound with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are important in medicinal chemistry and have been found in many potent biologically active compounds.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Scientific Research Applications

Synthesis of Thiazoles and Thioethers

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Antimicrobial Activity

. This makes it a potential candidate for the development of new antimicrobial agents.

Antiproliferative Activity

. This suggests its potential use in the treatment of certain types of cancer.

Analgesic and Anti-inflammatory Activities

. This indicates its potential use in the development of new analgesic and anti-inflammatory drugs.

Antioxidant Activity

. This suggests that the compound could potentially be used in the development of antioxidant therapies.

Antitumor Activity

. This indicates the compound’s potential use in the development of antitumor therapies.

Future Directions

Thiazoles have been the focus of many research studies due to their diverse biological activities. Future research may focus on synthesizing new thiazole derivatives with different substituents to achieve different biological outcomes. This will be helpful to those who are working on the design and structure–activity relationship of bioactive molecules.